Cas no 1153793-71-5 (N-(3-methylbutyl)thian-4-amine)

• Product Name: N-(3-methylbutyl)thian-4-amine
• CAS No: 1153793-71-5
• MF: C₁₀H₂₁NS
• MW: 187.345441579819
• CID: 5176648
• PubChem ID: 43394822
• Update Time: 2026-03-05

N-(3-methylbutyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-N-(3-methylbutyl)-
• N-(3-methylbutyl)thian-4-amine

• Inchi： 1S/C10H21NS/c1-9(2)3-6-11-10-4-7-12-8-5-10/h9-11H,3-8H2,1-2H3
• InChI Key： FZFBVCPTOGEUAH-UHFFFAOYSA-N
• SMILES： C1SCCC(NCCC(C)C)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes

Additional information on N-(3-methylbutyl)thian-4-amine

Comprehensive Analysis of N-(3-methylbutyl)thian-4-amine (CAS No. 1153793-71-5): Properties, Applications, and Industry Trends

N-(3-methylbutyl)thian-4-amine (CAS No. 1153793-71-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This thiane derivative combines a saturated sulfur-containing heterocycle with an aliphatic amine side chain, making it valuable for designing bioactive molecules. Recent literature highlights its potential as a building block for drug discovery, particularly in CNS-targeting compounds where the thiane ring may influence blood-brain barrier permeability.

The compound's molecular structure (C10H21NS) features a 4-aminothiane core modified with a 3-methylbutyl substituent, creating distinct stereochemical possibilities. Researchers are investigating how this chiral center affects biological activity, especially in enzyme inhibition studies. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98% in commercial samples), crucial for medicinal chemistry applications where structural precision matters.

Current market trends show growing demand for sulfur-containing heterocycles like N-(3-methylbutyl)thian-4-amine, driven by their prevalence in FDA-approved drugs (present in ~18% of small-molecule therapeutics). Pharmaceutical companies increasingly seek such scaffolds to develop new generation antimicrobials and neuroprotective agents, addressing global health challenges like antibiotic resistance and neurodegenerative diseases.

In material science, this compound demonstrates utility as a ligand precursor for metal-organic frameworks (MOFs). Its amine functionality enables coordination with transition metals, creating porous materials for gas storage applications. Recent patents describe derivatives of CAS 1153793-71-5 in catalysis systems for sustainable chemistry processes, aligning with the industry's shift toward green synthesis methodologies.

Synthetic protocols for N-(3-methylbutyl)thian-4-amine typically involve reductive amination of thian-4-one with 3-methylbutylamine, followed by chiral resolution if needed. Process chemists emphasize atom economy improvements, with newer routes achieving >85% yield through microwave-assisted synthesis techniques. These advancements address the compound's cost barriers, making it more accessible for high-throughput screening programs.

Regulatory perspectives classify this material as non-hazardous under standard handling conditions, though proper laboratory safety protocols should always be followed. Its physicochemical properties (melting point 92-94°C, water solubility <1mg/mL) suggest stability in various formulation matrices, an advantage for drug delivery system development. Stability studies indicate >24-month shelf life when stored under inert atmosphere at -20°C.

Emerging research explores structure-activity relationships of thiane derivatives in G-protein coupled receptor modulation. Computational models predict that N-(3-methylbutyl)thian-4-amine's conformational flexibility allows binding to multiple biological targets, sparking interest in polypharmacology approaches. These findings position it as a promising candidate for multi-target drug design strategies against complex diseases.

The compound's commercial availability has expanded significantly since 2020, with major chemical suppliers offering both racemic and enantiopure forms. Pricing trends reflect growing adoption, decreasing from $1,200/g in 2018 to approximately $450/g today for research quantities. This accessibility fuels academic and industrial innovation, particularly in fragment-based drug discovery platforms.

Environmental fate studies reveal that CAS 1153793-71-5 undergoes biodegradation within 28 days under aerobic conditions (OECD 301B), addressing concerns about persistent organic pollutants. Its low bioaccumulation potential (logPow 2.3) makes it attractive for sustainable chemistry applications compared to traditional aromatic amines.

Future directions include exploring N-(3-methylbutyl)thian-4-amine's role in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's balanced lipophilicity and hydrogen bonding capacity make it suitable for designing E3 ligase binders, a hot topic in oncology research. Such applications could redefine its market significance in coming years.